Cas no 2680673-16-7 (4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid)

4-{(tert-Butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid is a specialized organic compound featuring a tert-butoxycarbonyl (Boc) protected thiazole-amino benzoic acid scaffold. Its key structural advantages include the Boc group, which enhances stability and facilitates selective deprotection in synthetic applications, and the 4-methylthiazole moiety, contributing to potential bioactivity. The benzoic acid functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry and peptide synthesis. This compound is particularly useful in the development of protease inhibitors and other bioactive molecules due to its balanced reactivity and protective group compatibility. Its well-defined structure ensures reproducibility in research and industrial applications.

4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid structure

2680673-16-7 structure

Product Name:4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid

CAS No:2680673-16-7

MF:C₁₆H₁₈N₂O₄S

MW:334.390122890472

CID:5621502

PubChem ID:165932197

Update Time:2025-10-17

4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

- EN300-28296196
- 4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid
- 2680673-16-7
- 4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid
- Inchi： 1S/C16H18N2O4S/c1-10-9-23-14(17-10)18(15(21)22-16(2,3)4)12-7-5-11(6-8-12)13(19)20/h5-9H,1-4H3,(H,19,20)
- InChI Key： OGAYDZPWORRIFU-UHFFFAOYSA-N
- SMILES： S1C=C(C)N=C1N(C1C=CC(C(=O)O)=CC=1)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 334.09872823g/mol
Monoisotopic Mass: 334.09872823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 108Å²

4-{(tert-butoxy)carbonyl(4-methyl-1,3-thiazol-2-yl)amino}benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28296196-1g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7		1g	$541.0	2023-09-07
Enamine	EN300-28296196-5g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7		5g	$1572.0	2023-09-07
Enamine	EN300-28296196-10g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7		10g	$2331.0	2023-09-07
Enamine	EN300-28296196-0.05g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	0.05g	$455.0	2025-03-19
Enamine	EN300-28296196-0.1g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	0.1g	$476.0	2025-03-19
Enamine	EN300-28296196-0.25g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	0.25g	$498.0	2025-03-19
Enamine	EN300-28296196-0.5g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	0.5g	$520.0	2025-03-19
Enamine	EN300-28296196-1.0g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	1.0g	$541.0	2025-03-19
Enamine	EN300-28296196-2.5g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	2.5g	$1063.0	2025-03-19
Enamine	EN300-28296196-5.0g	4-{[(tert-butoxy)carbonyl](4-methyl-1,3-thiazol-2-yl)amino}benzoic acid	2680673-16-7	95.0%	5.0g	$1572.0	2025-03-19